2-methyl-3-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)-N-(2,2,2-trifluoroethyl)propanamide

• IUPAC Name: 2-methyl-3-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide
• InChI: InChI=1S/C14H14F3N3O2S/c1-9(13(22)18-8-14(15,16)17)7-20-12(21)5-4-10(19-20)11-3-2-6-23-11/h2-6,9H,7-8H2,1H3,(H,18,22)
• InChI Key: FXVSSGWSUBFCEO-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C(=O)C=CC(=N1)C2=CC=CS2)C(=O)NCC(F)(F)F
• Molecular Formula: C14H14F3N3O2S
• Molecular Weight: 345.34 g/mol

Description

2-methyl-3-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)-N-(2,2,2-trifluoroethyl)propanamide is a useful research compound. Its molecular formula is C14H14F3N3O2S and its molecular weight is 345.34. The purity is usually 95%.
BenchChem offers high-quality 2-methyl-3-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)-N-(2,2,2-trifluoroethyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-methyl-3-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)-N-(2,2,2-trifluoroethyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis of Pyridazine Derivatives : Shainova et al. (2019) explored the synthesis of novel O-substituted pyridazine derivatives, focusing on heterocyclization processes that yield compounds with a combination of pyridazine and oxadiazole rings. These synthesized compounds were further evaluated for their potential biological applications (Shainova et al., 2019).

• Transformations into Imidazopyridines : Kolar et al. (1996) described transformations of pyridazine compounds into various heterocyclic structures such as imidazopyridines and diazaaceanthrylenes, showcasing the versatility of pyridazine as a scaffold for developing diverse heterocyclic compounds (Kolar et al., 1996).

• Bioreduction for Duloxetine Production : Tang et al. (2011) demonstrated the use of Rhodotorula glutinis for the bioreduction of a pyridazine derivative, specifically for the production of (S)-duloxetine, a widely used antidepressant. This study highlights the application of biocatalysis in synthesizing pharmaceutical intermediates with high enantioselectivity (Tang et al., 2011).

• Esterification Using Pyridazine Derivatives : Won et al. (2007) discussed the use of (6-oxo-6H-pyridazin-1-yl)phosphoric acid diethyl esters as effective coupling agents for esterification, demonstrating the utility of pyridazine derivatives in synthetic chemistry for the formation of esters (Won et al., 2007).

• Antimicrobial and Anticancer Activities : Elewa et al. (2021) synthesized and evaluated the antimicrobial and anticancer activities of new pyridines derived from 2, 3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl) pyridine-3-carbonitrile. This highlights the potential of pyridazine derivatives in therapeutic applications (Elewa et al., 2021).